Cas no 2034501-62-5 (3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one)

• Product Name: 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one
• CAS No: 2034501-62-5
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.2537
• CID: 5353319
• Update Time: 2025-05-28

3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]propan-1-one
• 3,3,3-trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one
• 3,3,3-trifluoro-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)propan-1-one
• 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one

• Inchi： 1S/C12H14F3N3O2/c1-8-2-3-10(17-16-8)20-9-4-5-18(7-9)11(19)6-12(13,14)15/h2-3,9H,4-7H2,1H3
• InChI Key： OCWFDQMASLHWCX-UHFFFAOYSA-N
• SMILES： FC(C([H])([H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one

Research Brief on 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one (CAS: 2034501-62-5)

In recent years, the compound 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one (CAS: 2034501-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and pyridazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The synthesis of 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route, incorporating novel catalysts and green chemistry principles to enhance efficiency and reduce environmental impact. The compound's structural features, including the electron-withdrawing trifluoromethyl group and the heterocyclic pyridazine ring, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Pharmacological evaluations of 2034501-62-5 have revealed its potent inhibitory effects on specific kinase targets, which are implicated in various pathological conditions such as cancer and inflammatory diseases. In vitro and in vivo studies demonstrate that this compound exhibits high selectivity and low cytotoxicity, suggesting a favorable therapeutic index. Furthermore, molecular docking simulations have elucidated its binding interactions with key amino acid residues in the active sites of target enzymes, providing insights into its mechanism of action.

Recent preclinical trials have explored the compound's efficacy in animal models of disease. For instance, in a murine model of rheumatoid arthritis, administration of 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one resulted in significant reduction of inflammatory markers and joint swelling. These findings underscore its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized, revealing desirable properties such as oral bioavailability and prolonged half-life.

Despite these promising results, challenges remain in the clinical translation of 2034501-62-5. Issues such as scale-up synthesis, formulation stability, and potential off-target effects require further investigation. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these hurdles and advance the compound through the drug development pipeline. Future research directions may include structural optimization to enhance potency and reduce side effects, as well as exploration of combination therapies to maximize therapeutic outcomes.

In conclusion, 3,3,3-Trifluoro-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}propan-1-one represents a promising candidate in the realm of chemical biology and drug discovery. Its unique chemical structure, coupled with robust biological activity, positions it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research and development efforts will be crucial to unlocking its full potential and bringing it closer to clinical application.